6-Cyclopentyl-4,7,8-trimethyl-2-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-cyclopentyl-4,7,8-trimethyl-2-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H30N6O3/c1-14-15(2)27-17-18(22-20(27)26(14)16-6-4-5-7-16)23(3)21(29)25(19(17)28)9-8-24-10-12-30-13-11-24/h16H,4-13H2,1-3H3
• InChI Key: IAHXRMNIOSUIOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4CCCC4)N(C(=O)N(C3=O)CCN5CCOCC5)C)C
• Molecular Formula: C21H30N6O3
• Molecular Weight: 414.5 g/mol

Description

The compound “6-Cyclopentyl-4,7,8-trimethyl-2-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione” is a complex organic molecule. It contains a purine imidazole ring, which is a type of heterocyclic aromatic organic compound. The molecule also contains a cyclopentyl group (a cycloalkane ring with five carbon atoms), a morpholine ring (a six-membered ring with four carbon atoms and one oxygen and one nitrogen atom), and several methyl groups (CH3).

Scientific Research Applications

Synthesis and Functionalization

New Differently Functionalized Cyclopentenediones : Research by Egorov et al. (2019) discusses the synthesis of cyclopentenediones and their reactions with different nucleophiles, showcasing a method for creating various functionalized derivatives. This study highlights the versatility of cyclopentenedione frameworks for chemical modifications, which could be relevant for derivatives of the compound (Egorov, Khasanova, Gimalova, & Miftakhov, 2019).

Biological Activities and Mechanistic Insights

Receptor Affinity and Enzyme Activity : Zagórska et al. (2016) synthesized and evaluated a series of purine derivatives for their receptor affinity and enzyme inhibitory potencies, indicating the potential of purine-based compounds in modulating biological pathways relevant to various diseases. This study underscores the significance of purine derivatives in drug development (Zagórska et al., 2016).

Anticancer Activity : The synthesis and evaluation of piperazine-2,6-dione derivatives for their anticancer activity, as investigated by Kumar et al. (2013), demonstrate the potential of nitrogen-containing heterocycles in cancer treatment. Such compounds could serve as leads for the development of new anticancer agents (Kumar, Kumar, Roy, & Sondhi, 2013).

Antimicrobial Activity : Yancheva et al. (2012) synthesized a novel morpholine-dione and evaluated its antimicrobial activity, showing effectiveness against several bacterial strains. This research points to the potential of morpholine-dione derivatives in developing new antimicrobial agents (Yancheva, Daskalova, Cherneva, Mikhova, Djordjevic, Smelcerovic, & Šmelcerović, 2012).